molecular formula C11H15F2N3O B6312447 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine CAS No. 1357626-95-9

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine

Cat. No. B6312447
CAS RN: 1357626-95-9
M. Wt: 243.25 g/mol
InChI Key: OCDXXEGFYCSOAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine (DFEPP) is an organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound, meaning it contains two or more different atoms in its ring structure. DFEPP has a wide range of applications due to its unique combination of properties, such as its ability to form strong hydrogen bonds and its low solubility in water. This makes it an ideal candidate for use in a variety of research applications.

Mechanism of Action

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine is known to interact with a variety of proteins, enzymes, and other biological molecules. In particular, it is known to interact with the enzyme cytochrome P450, which is involved in the metabolism of drugs and other foreign compounds. 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine is known to inhibit the activity of this enzyme, which can result in decreased drug metabolism and increased drug efficacy.
Biochemical and Physiological Effects
3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cytochrome P450, which can result in decreased drug metabolism and increased drug efficacy. In addition, 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine has been shown to inhibit the activity of a variety of other enzymes involved in metabolism, including acetylcholinesterase and monoamine oxidase. It has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine in laboratory experiments is its low solubility in water. This makes it ideal for use in aqueous solutions, as it will not interfere with other components in the solution. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine is known to have a low melting point, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for research involving 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine. One potential application is the development of new drugs and therapeutics that utilize its unique properties. In addition, further research could be done to explore its potential as a catalyst for organic synthesis reactions. Finally, further research could be done to explore the biochemical and physiological effects of 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine and to determine its potential as a therapeutic agent.

Synthesis Methods

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine can be synthesized in a variety of ways, but the most common method involves the reaction of piperazine and 2-ethoxy-5-fluoropyridine. This reaction is typically carried out in a polar aprotic solvent such as dimethylformamide (DMF). The reaction is typically run at a temperature of 80-90°C for 2-3 hours. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry to form complexes with transition metals. It has also been used as a catalyst in organic synthesis reactions. In addition, 3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine has been used as a building block in the synthesis of biologically active compounds such as antibiotics and drugs.

properties

IUPAC Name

1-(6-ethoxy-3,5-difluoropyridin-2-yl)piperazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15F2N3O/c1-2-17-11-9(13)7-8(12)10(15-11)16-5-3-14-4-6-16/h7,14H,2-6H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OCDXXEGFYCSOAG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C(=N1)N2CCNCC2)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15F2N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-Difluoro-2-ethoxy-6-(1-piperazinyl)pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.